Cas no 905592-33-8 (4-(3-Ethoxyphenyl)-4-oxobutyric acid)

• Product Name: 4-(3-Ethoxyphenyl)-4-oxobutyric acid
• CAS No: 905592-33-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1075260
• PubChem ID: 24727174
• Update Time: 2025-04-20

4-(3-Ethoxyphenyl)-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Ethoxyphenyl)-4-oxobutyric acid
• 905592-33-8
• 4-(3-ETHOXYPHENYL)-4-OXOBUTYRICACID
• AKOS010909978
• MFCD09801791
• 4-(3-ethoxyphenyl)-4-oxobutanoic acid
• RJEGUURNUVEJDH-UHFFFAOYSA-N
• SCHEMBL4265996
• DTXSID30645488

• MDL： MFCD09801791
• Inchi： 1S/C12H14O4/c1-2-16-10-5-3-4-9(8-10)11(13)6-7-12(14)15/h3-5,8H,2,6-7H2,1H3,(H,14,15)
• InChI Key： RJEGUURNUVEJDH-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 400.4°C at 760 mmHg
• Flash Point: 154.9°C
• Refractive Index: 1.53
• PSA: 63.60000
• LogP: 2.13280